Cas no 56092-81-0 (Ionomycin)

• Product Name: Ionomycin
• CAS No: 56092-81-0
• MF: C₄₁H₇₂O₉
• MW: 709.004994392395
• MDL: MFCD06798385
• CID: 368625
• PubChem ID: 24896159
• Update Time: 2025-04-19

Ionomycin Chemical and Physical Properties

Names and Identifiers

• 10,16-Docosadienoicacid,11,19,21-trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[(2S,2'R,5S,5'S)-octahydro-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyl[2,2'-bifuran]-5-yl]-9-oxo-,(4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-
• 10,16-Docosadienoicacid,11,19,21-trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[(2S,2'R,5S,5'S)-octahydro-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyl[2,2'-bifuran]-5-yl]-9-oxo-,(4R,6S,8S,10Z,12R,14R,16E,18R,
• Ionomycin
• Ionomycin (free acid)
• Ionomycin free acid
• Ionomycin free acid,(4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-Trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[(2S,2'R,5S,5'S)-octahydro-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyl[2,2'-bifuran]-5-yl
• Ionomycin free acid,(4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-Trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[(2S,2'R,5S,5'S)-octahydro-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyl[2,2'-bifuran]-5-yl]-9-oxo-10,16-docosadienoicacid
• Ionomycin from Streptomyces conglobatus
• Ionomycin,Free Acid,from Streptomyces conglbatus
• Ionomycin,Free Acid,Streptomyces conglobatus
• IONOMYCIN,STREPTOMYCES CONGLOBATUS
• Ionomycinefreeacid
• [2S-[2alpha[2'S*,5'R*(S*)],5beta(4S*,6R*,8R*,10Z,12S*,14S*,16E,18S*,19S*,20R*,21R*)]]-11,19,21-Trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[octahydro-5'-(1-hydroxyethyl)-2,5'-dimethyl[2,2'-bifuran]-5-yl]-9-oxo-10,16-docosadienoic acid
• 54V905V6AT
• C41H72O9
• SQ23377
• NS00011830
• AS-56129
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-Trihydroxy-22-((2S,2'R,5S,5'S)-5'-((R)-1-hydroxyethyl)-2,5'-dimethyloctahydro-[2,2'-bifuran]-5-yl)-4,6,8,12,14,18,20-heptamethyl-9-oxodocosa-10,16-dienoicacid
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-Trihydroxy-22-((2S,2'R,5S,5'S)-5'-((R)-1-hydroxyethyl)-2,5'-dimethyloctahydro-[2,2'-bifuran]-5-yl)-4,6,8,12,14,18,20-heptamethyl-9-oxodocosa-10,16-dienoic acid
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-trihydroxy-22-[(2S,5S)-5-[(2R,5S)-5-[(1R)-1-hydroxyethyl]-5-methyloxolan-2-yl]-5-methyloxolan-2-yl]-4,6,8,12,14,18,20-heptamethyl-9-oxodocosa-10,16-dienoic acid
• SQ-23377
• CS-0006887
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-Trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[(2S,2'R,5S,5'S)-octahydro-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyl[2,2'-bifuran]-5-yl]-9-oxo-10,16-docosadienoic acid
• HY-13434
• CHEMBL501617
• SCHEMBL17265597
• MFCD06798385
• AKOS024456942
• HMS3403I13
• Ionomycin from Streptomyces conglobatus, >=98% (HPLC)
• Ionomycin, Free Acid, Streptomyces conglobatus
• SQ 23377
• AKOS037645010
• Ionomycin Free Acid (85%)
• DTXSID2040521
• HSCI1_000207
• 56092-81-0
• HB1002
• CHEBI:63954
• UNII-54V905V6AT
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-trihydroxy-22-{(2S,2'R,5S,5'S)-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyloctahydro-2,2'-bifuran-5-yl}-4,6,8,12,14,18,20-heptamethyl-9-oxodocosa-10,16-dienoic acid
• 10,16-Docosadienoic acid, 11,19,21-trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[(2S,2'R,5S,5'S)-octahydro-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyl[2,2'-bifuran]-5-yl]-9-oxo-, (4R,6S,8S,10Z,12R,14R,16E,1 8R,19R,20S,21S)-
• PGHMRUGBZOYCAA-ADZNBVRBSA-N
• 10,16-DOCOSADIENOIC ACID, 11,19,21-TRIHYDROXY-4,6,8,12,14,18,20-HEPTAMETHYL-22-((2S,2'R,5S,5'S)-OCTAHYDRO-5'-((1R)-1-HYDROXYETHYL)-2,5'-DIMETHYL(2,2'-BIFURAN)-5-YL)-9-OXO-, (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-
• EX-A8018F
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-trihydroxy-22-((2S,2'R,5S,5'S)-5'-((1R)-1-hydroxyethyl)-2,5'-dimethyloctahydro-2,2'-bifuran-5-yl)-4,6,8,12,14,18,20-heptamethyl-9-oxodocosa-10,16-dienoic acid
• DTXCID0020521
• DA-64472
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21trihydroxy22((2S,5S)5((2R,5S)5((1R)1 hydroxyethyl)5methyloxolan2yl)5methyloxolan2-yl) 4,6,8,12,14,18, 20 heptamethyl-9-oxodocosa-10,16-dienoate
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21trihydroxy22[(2S,5S)5[(2R,5S)5[(1R)1 hydroxyethyl]5methyloxolan2yl]5methyloxolan2-yl] 4,6,8,12,14,18, 20 heptamethyl-9-oxodocosa-10,16-dienoate
• 10,16-Docosadienoic acid, 11,19,21-trihydroxy-4,6,8,12,14,18,20-heptamethyl-22-[(2S,2'R,5S,5'S)-octahydro-5'-[(1R)-1-hydroxyethyl]-2,5'-dimethyl[2,2'-bifuran]-5-yl]-9-oxo-, (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-
• (4R,6S,8S,10Z,12R,14R,16E,18R,19R,20S,21S)-11,19,21-trihydroxy-22-((2S,5S)-5-((2R,5S)-5-((1R)-1-hydroxyethyl)-5-methyloxolan-2-yl)-5-methyloxolan-2-yl)-4,6,8,12,14,18,20-heptamethyl-9-oxodocosa-10,16-dienoic acid

• MDL： MFCD06798385
• Inchi： 1S/C41H72O9/c1-25(21-29(5)34(43)24-35(44)30(6)22-27(3)20-26(2)14-15-38(46)47)12-11-13-28(4)39(48)31(7)36(45)23-33-16-18-41(10,49-33)37-17-19-40(9,50-37)32(8)42/h11,13,24-33,36-37,39,42-43,45,48H,12,14-23H2,1-10H3,(H,46,47)/b13-11+,34-24-/t25-,26-,27+,28-,29-,30+,31+,32-,33+,36+,37-,39-,40+,41+/m1/s1
• InChI Key： PGHMRUGBZOYCAA-ADZNBVRBSA-N
• SMILES： O1[C@](C)([C@@H](C)O)CC[C@@H]1[C@]1(C)CC[C@@H](C[C@@H]([C@H](C)[C@@H]([C@@H](/C=C/C[C@@H](C)C[C@@H](C)/C(=C/C([C@@H](C)C[C@@H](C)C[C@H](C)CCC(=O)O)=O)/O)C)O)O)O1

Computed Properties

• Exact Mass: 708.51800
• Monoisotopic Mass: 708.518
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 50
• Rotatable Bond Count: 22
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 7.5
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: Not determined
• Density: 1.072±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 204°C-206°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.512
• Solubility: Insuluble (4.2E-4 g/L) (25 ºC),
• PSA: 153.75000
• LogP: 7.79960
• Sensitiveness: Sensitive to light
• Solubility: Not determined
• Vapor Pressure: No data available

Ionomycin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 36-36/37/39-27-26
• FLUKA BRAND F CODES：8-10
• RTECS：NO0650000
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：3
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Other Chemical Reagents